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Compound of Interest

Compound Name: Bis(1,3-dimethylbutyl) maleate

Cat. No.: B086498

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth analysis of the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals for Bis(1,3-dimethylbutyl) maleate (CAS No.
105-52-2). Due to the limited availability of specific toxicological data for this compound, this
report employs a read-across approach, leveraging data from structurally similar short-chain
maleic acid esters, primarily Dibutyl maleate (CAS No. 105-76-0), to infer potential hazards.
The primary hazard identified through this approach is skin sensitization. This document
summarizes the available data, outlines the experimental methodologies for analogous
compounds, and presents logical relationships using visualization tools to aid in risk
assessment and safe handling.

Introduction

Bis(1,3-dimethylbutyl) maleate is a diester of maleic acid. While specific GHS classification
and toxicological data for this compound are not readily available in public databases, its
structural similarity to other maleic acid esters allows for a preliminary hazard assessment
based on the principle of read-across. This approach is a scientifically credible method for
predicting the properties of a substance by using data from analogous chemicals.
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GHS Hazard Classification (Inferred by Read-
AcCross)

A definitive, official GHS classification for Bis(1,3-dimethylbutyl) maleate is not currently
available. However, based on data from structurally related maleic acid diesters, the following

classification can be inferred.

Table 1: Inferred GHS Hazard Classification for Bis(1,3-dimethylbutyl) maleate

Hazard Class Hazard Category Hazard Statement

. e H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.

- o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure.

Disclaimer: This classification is based on data from analogous substances and should be used
for preliminary assessment. Confirmation through specific testing of Bis(1,3-dimethylbutyl)

maleate is recommended.

Toxicological Data Summary (Based on Analogues)

The toxicological profile is constructed by examining data from closely related short-chain
maleic acid esters.

Skin Sensitization

Maleic acid diesters are generally considered to be skin sensitizers.[1] Dibutyl maleate, a close
structural analogue, has been observed to be a strong skin sensitizer.[2] It is therefore highly
probable that Bis(1,3-dimethylbutyl) maleate also has skin-sensitizing properties. Human
patch test studies on some maleic diesters have shown sensitization reactions at
concentrations as low as 0.1%.[1]

Acute Toxicity
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Structurally similar diesters, with the exception of dimethyl maleate, generally exhibit low acute
oral toxicity.[1] Data on dermal and inhalation toxicity for these analogues is limited but also
suggests low acute toxicity.[1]

Eye and Skin Irritation

Available data from animal studies on analogous diesters indicate that they are not irritating to
the skin or eyes.[1]

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

The available information for related maleic acid esters and maleic acid itself suggests that
these chemicals are not expected to be carcinogenic, mutagenic, or have reproductive toxicity
potential.[1]

Specific Target Organ Toxicity (Repeated Exposure)

Repeated oral intake of high doses of some maleic esters, such as butyl hydrogen maleate and
dibutyl maleate, has been shown to cause renal changes.[1]

Experimental Protocols (Based on Analogues)

Detailed experimental protocols for Bis(1,3-dimethylbutyl) maleate are not available. The
following are representative methodologies used for assessing the hazards of analogous
maleate esters.

Skin Sensitization: Guinea Pig Maximisation Test
(GPMT) (for Dibutyl maleate)

The Guinea Pig Maximisation Test (GPMT) is a method used to assess the potential of a
substance to cause skin sensitization.

¢ Induction Phase:

o Intradermal induction: Guinea pigs are injected with the test substance in an adjuvant to
enhance the immune response.
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o Topical induction: One week after the intradermal injections, the test substance is applied
to the same site under an occlusive patch for 48 hours.

e Challenge Phase:

o Two weeks after the induction phase, a non-irritating concentration of the test substance is
applied to a naive area of the skin under an occlusive patch for 24 hours.

e Evaluation:

o The challenge sites are observed for signs of erythema and edema at 24 and 48 hours
after patch removal.

o The incidence and severity of the skin reactions in the test group are compared to a
control group.

Eye Irritation: OECD Test Guideline 405 (for Dibutyl
maleate)

This test evaluates the potential of a substance to cause eye irritation or damage.
e Procedure:

o Asingle dose of 0.1 mL of the undiluted test substance is instilled into the conjunctival sac
of one eye of a rabbit. The other eye serves as a control.[1]

o The eyes are observed and scored for corneal opacity, iritis, conjunctival redness, and
chemosis at 1, 24, 48, and 72 hours after application.[1]

o Evaluation:

o The severity of the ocular reactions is scored according to a standardized system. The
substance is classified based on the persistence and severity of the observed effects.

Logical Relationships and Workflows

The hazard assessment for Bis(1,3-dimethylbutyl) maleate is based on a read-across
approach. The following diagram illustrates this logical relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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